Cas no 256412-92-7 (Benzenamine,2,4,5-trifluoro-N-methyl-)

Benzenamine,2,4,5-trifluoro-N-methyl- structure
256412-92-7 structure
Product Name:Benzenamine,2,4,5-trifluoro-N-methyl-
CAS No:256412-92-7
MF:C7H6F3N
MW:161.124452114105
CID:246884
PubChem ID:21660015
Update Time:2025-09-24

Benzenamine,2,4,5-trifluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,4,5-trifluoro-N-methyl-
    • 2,4,5-Trifluoro-N-methylaniline
    • AG-E-78920
    • CTK4F6175
    • MolPort-004-782-385
    • N-Methyl-2,4,5-trifluoroaniline
    • SureCN9849607
    • AKOS004912232
    • N-methyl-N-(2,4,5-trifluorophenyl)amine
    • SB76681
    • DTXSID00616645
    • 256412-92-7
    • SCHEMBL9849607
    • EN300-6772470
    • MFCD10000405
    • MDL: MFCD10000405
    • Inchi: 1S/C7H6F3N/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3,11H,1H3
    • InChI Key: RJFYRQKENCUFRT-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1NC)F)F

Computed Properties

  • Exact Mass: 161.04528
  • Monoisotopic Mass: 161.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 12.03

Benzenamine,2,4,5-trifluoro-N-methyl- Pricemore >>

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